Cas no 2411257-99-1 (tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate)

• Product Name: tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• CAS No: 2411257-99-1
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 6098227
• PubChem ID: 154803751
• Update Time: 2025-06-14

tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate
• 2411257-99-1
• Z2013628959
• EN300-26583067
• tert-butyl 4-[(but-2-ynamido)methyl]-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

• Inchi： 1S/C16H26N2O4/c1-8-9-13(19)17-10-12-11(2)21-16(6,7)18(12)14(20)22-15(3,4)5/h11-12H,10H2,1-7H3,(H,17,19)
• InChI Key： UUEQQPAPBHABPJ-UHFFFAOYSA-N
• SMILES： O1C(C)C(CNC(C#CC)=O)N(C(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate

Research Brief on tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS: 2411257-99-1)

In recent years, the compound tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate (CAS: 2411257-99-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazolidine scaffold and terminal alkyne functionality, has emerged as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. The following research brief provides an overview of the latest advancements related to this compound, highlighting its synthetic applications, biological relevance, and potential therapeutic implications.

The structural features of tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate make it particularly valuable for click chemistry applications. Recent studies have demonstrated its utility in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the efficient construction of triazole-linked conjugates. These conjugates have been explored as potential inhibitors of various enzymatic targets, including proteases and kinases implicated in cancer and inflammatory diseases. The oxazolidine moiety further enhances the compound's stability and bioavailability, making it a promising scaffold for drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of this compound as a key intermediate in the synthesis of novel HDAC (histone deacetylase) inhibitors. Researchers successfully incorporated the alkyne-functionalized oxazolidine derivative into larger pharmacophores, resulting in compounds with improved selectivity and potency against cancer cell lines. The study underscored the importance of the tert-butyl protecting group in maintaining the integrity of the oxazolidine ring during synthetic transformations.

From a mechanistic perspective, computational modeling studies have provided insights into the conformational preferences of tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate. Density functional theory (DFT) calculations reveal that the oxazolidine ring adopts a well-defined conformation that minimizes steric clashes between the substituents. This predictable three-dimensional arrangement facilitates its use in structure-based drug design, particularly for targeting protein-protein interactions that require precise spatial orientation of functional groups.

In the realm of chemical biology, this compound has found application as a versatile probe for protein labeling and visualization. The terminal alkyne group enables bioorthogonal tagging of biomolecules through click chemistry, while the oxazolidine scaffold provides metabolic stability. Recent work published in ACS Chemical Biology demonstrated its successful incorporation into activity-based protein profiling (ABPP) platforms for identifying novel drug targets in complex biological systems.

Looking forward, the unique properties of tert-butyl 4-(but-2-ynamido)methyl-2,2,5-trimethyl-1,3-oxazolidine-3-carboxylate position it as a valuable building block for diverse applications in drug discovery and chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) design and as a component of targeted drug delivery systems. The compound's commercial availability (CAS: 2411257-99-1) through major chemical suppliers has further facilitated its adoption across academic and industrial research laboratories.